Cas no 863669-59-4 (1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID)

• Product name: 1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID
• CAS No: 863669-59-4
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598
• MDL: MFCD07339179
• CID: 844381
• PubChem ID: 7130621

1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID
• AB00741552-03
• CS-0456580
• EN300-14261
• 1-(benzo[d]thiazol-2-ylmethyl)cyclohexanecarboxylicacid
• 1-(benzo[d]thiazol-2-ylmethyl)cyclohexanecarboxylic acid
• SR-01000074477
• J-502836
• 1-(1,3-benzothiazol-2-ylmethyl)cyclohexane-1-carboxylic acid
• AKOS002683089
• DTXSID401218571
• NCGC00329022-01
• Z99599694
• 1-[(1,3-benzothiazol-2-yl)methyl]cyclohexane-1-carboxylic acid
• SR-01000074477-1
• MFCD07339179
• 1-(Benzo[d]thiazol-2-ylmethyl)cyclohexane-1-carboxylic acid
• AB00741552-01
• 1-(2-Benzothiazolylmethyl)cyclohexanecarboxylic acid
• 863669-59-4
• VS-02695
• STK624076
• G30304
• BBL010819

• MDL： MFCD07339179
• Inchi： InChI=1S/C15H17NO2S/c17-14(18)15(8-4-1-5-9-15)10-13-16-11-6-2-3-7-12(11)19-13/h2-3,6-7H,1,4-5,8-10H2,(H,17,18)
• InChI Key： VZNVKRYUHBRZPB-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)(CC2=NC3=C(C=CC=C3)S2)C(=O)O

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 170-172 °C
• Boiling Point: 451.6±18.0 °C at 760 mmHg
• Flash Point: 226.9±21.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)